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Compound of Interest

Compound Name: Protonstatin-1

CAS No.: 521972-99-6

Cat. No.: B6307382

Get Quote

This document provides essential safety and logistical procedures for the handling and

disposal of Protonstatin-1, a potent, novel proton pump inhibitor. Adherence to these

guidelines is mandatory to ensure personnel safety and experimental integrity.

Hazard Assessment and Physicochemical
Properties
Protonstatin-1 is a highly potent, crystalline powder. It is classified as a hazardous substance

with potential respiratory, dermal, and ocular toxicity. Assume the compound is a suspected

mutagen until comprehensive toxicological data is available. All handling of the solid form must

be performed in a certified chemical fume hood or a containment glove box.

Table 1: Physicochemical and Safety Data for Protonstatin-1
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Property Value Notes

Molecular Weight 478.5 g/mol -

Appearance
White to off-white crystalline

powder
-

Occupational Exposure Limit

(OEL)
0.5 µg/m³ (8-hour TWA)

Based on potent biological

activity.

Solubility (25°C)
DMSO: >50 mg/mL Ethanol: 2

mg/mL Water: <0.1 mg/mL

Prepare high-concentration

stock solutions in DMSO.

Stability
Store at -20°C, desiccated,

protected from light.

Stock solutions in DMSO are

stable for up to 3 months at

-20°C.

Required Personal Protective Equipment (PPE)
Engineering controls (e.g., chemical fume hood) are the primary means of protection. The

following PPE is required as a secondary barrier.

Table 2: Required PPE for Handling Protonstatin-1
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Task Primary Protection
Secondary
Protection

Respiratory
Protection

Handling Solid

Compound (Weighing,

Aliquoting)

Double nitrile gloves

(powder-free)

Impermeable

disposable lab coat

with knit cuffs

Safety glasses with

side shields and brow

guard

NIOSH-approved N95

or higher-level

respirator

Handling Liquid

Solutions (>1 mM)

Double nitrile gloves

(powder-free)

Impermeable

disposable lab coat

Safety glasses with

side shields

Required if working

outside of a certified

fume hood

General Lab Use (<1

mM)

Single nitrile gloves

Standard lab coat
Safety glasses

Not required if

handled within a fume

hood

Operational Plan & Workflow
The following workflow must be followed for all procedures involving Protonstatin-1, from

receipt to disposal.
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Diagram 1: Safe Handling Workflow for Protonstatin-1.
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Experimental Protocol: Preparation of 10 mM Stock
Solution
This protocol details the preparation of a 10 mM stock solution of Protonstatin-1 in anhydrous

DMSO. All steps involving the solid compound must be performed inside a certified chemical

fume hood.

Materials:

Protonstatin-1 powder

Anhydrous dimethyl sulfoxide (DMSO)

Calibrated analytical balance

Spatula

Weighing paper

Amber glass vial with PTFE-lined cap

Micropipettes and sterile, filtered tips

Procedure:

Pre-Work: Don all required PPE for handling solids as specified in Table 2. Decontaminate

the fume hood work surface.

Weighing: Tare the analytical balance with a piece of weighing paper. Carefully weigh out

4.79 mg of Protonstatin-1 powder. Record the exact weight.

Solubilization: Carefully transfer the powder into a clean, amber glass vial. Using a calibrated

micropipette, add 1.0 mL of anhydrous DMSO to the vial.

Calculation: (4.79 mg / 478.5 mg/mmol) / 1.0 mL = 10 mM.

Mixing: Cap the vial securely and vortex at medium speed for 60 seconds or until the solid is

completely dissolved. A brief sonication may be used if necessary.
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Labeling: Clearly label the vial with "Protonstatin-1," the final concentration (10 mM in

DMSO), the preparation date, and the preparer's initials.

Storage: Parafilm the cap and store the stock solution at -20°C, protected from light.

Disposal Plan
All waste contaminated with Protonstatin-1 is considered hazardous chemical waste and must

be disposed of accordingly. Never dispose of Protonstatin-1 waste down the drain.

Table 3: Waste Disposal Procedures

Waste Type Procedure

Solid Waste

Includes contaminated gloves, weighing paper,

pipette tips, and lab plastics. Collect in a

dedicated, sealed, and clearly labeled

hazardous waste bag within the fume hood.

Liquid Waste

Includes unused stock solutions, experimental

media, and rinsates. Collect in a dedicated,

sealed, and clearly labeled hazardous liquid

waste container (glass or HDPE).

Decontamination

Wipe all work surfaces and equipment with 10%

bleach solution, followed by 70% ethanol.

Collect all wipes as solid hazardous waste.

Final Disposal

All segregated waste containers must be

collected by the institution's Environmental

Health & Safety (EHS) department for high-

temperature incineration.

To cite this document: BenchChem. [Standard Operating Procedure: Safe Handling of
Protonstatin-1]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b6307382/docs#standard-operating-procedure-safe-
handling-of-protonstatin-1]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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